Cas no 1024572-83-5 (1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea)

• Product Name: 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea
• CAS No: 1024572-83-5
• MF: C₁₇H₁₄F₆N₂OS
• MW: 408.361283779144
• MDL: MFCD07777426
• CID: 4677284
• Update Time: 2025-06-15

1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-BIS(TRIFLUOROMETHYL)PHENYL)-3-((2-METHOXYPHENYL)METHYL)THIOUREA
• 1-[3,5-bis(trifluoromethyl)phenyl]-3-[(2-methoxyphenyl)methyl]thiourea
• 3-[3,5-bis(trifluoromethyl)phenyl]-1-[(2-methoxyphenyl)methyl]thiourea
• 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea

• MDL： MFCD07777426
• Inchi： 1S/C17H14F6N2OS/c1-26-14-5-3-2-4-10(14)9-24-15(27)25-13-7-11(16(18,19)20)6-12(8-13)17(21,22)23/h2-8H,9H2,1H3,(H2,24,25,27)
• InChI Key： SAVMLVNQTIZGTE-UHFFFAOYSA-N
• SMILES： S=C(NCC1C=CC=CC=1OC)NC1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 477
• Topological Polar Surface Area: 65.4

Additional information on 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea

Introduction to 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea (CAS No. 1024572-83-5)

1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea, identified by its CAS number 1024572-83-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiourea class of molecules, which are well-documented for their versatile applications in drug discovery and synthesis. The structural framework of this molecule incorporates multiple functional groups, including trifluoromethyl and methoxy substituents, which contribute to its unique chemical properties and potential biological activities.

The presence of trifluoromethyl groups at the 3 and 5 positions of the phenyl ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further investigation in medicinal chemistry. Additionally, the methoxy group at the para position of the second phenyl ring introduces a polar moiety that can influence both solubility and interactions with biological targets. These structural features make 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea a promising scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on thiourea derivatives due to their demonstrated efficacy in various pharmacological applications. Studies have highlighted the potential of thiourea-based compounds as intermediates in the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The compound in question, 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea, has been explored in several preclinical studies for its potential role in modulating enzymatic activity and cellular pathways associated with diseases such as cancer and neurodegenerative disorders.

One of the most compelling aspects of this molecule is its ability to interact with biological targets through multiple mechanisms. The trifluoromethyl groups can enhance binding affinity by increasing hydrophobic interactions, while the methoxy group can participate in hydrogen bonding or electrostatic interactions. Furthermore, the thiourea core itself is known to exhibit nucleophilic properties, allowing it to engage in covalent or non-covalent binding with proteins and enzymes. These characteristics make 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea a versatile tool for drug design and development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea with greater accuracy. Molecular docking studies have suggested that this molecule may inhibit specific enzymes involved in cancer cell proliferation and survival. Additionally, experimental assays have shown promising results in terms of cytotoxicity against certain tumor cell lines. These findings underscore the potential of this compound as a lead molecule for further optimization into a clinical candidate.

The synthesis of 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of trifluoromethyl groups typically requires specialized reagents such as trifluoroacetic acid or trifluoromethanesulfonic anhydride, while the methylation step employs alkylating agents like methyl iodide or dimethyl sulfate. The thiourea formation step is facilitated by reacting a carbodiimide derivative with an amine under controlled conditions. Despite the complexity of the synthetic route, recent improvements in synthetic methodologies have made it more efficient and scalable.

From a regulatory perspective, compounds like 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell culture assays, animal models, and pharmacokinetic evaluations are essential to assess both therapeutic potential and potential side effects. The unique structural features of this molecule may influence its absorption, distribution, metabolism, and excretion (ADME) properties, making it crucial to investigate these parameters thoroughly.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents based on thiourea derivatives. The combination of computational modeling and experimental validation has accelerated the drug discovery process significantly. As a result, 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea represents an exciting opportunity for researchers looking to develop innovative treatments for complex diseases.

In conclusion, 1-(3,5-Bis(trifluoromethyl)phenyl)-3-((2-methoxyphenyl)methyl)thiourea (CAS No. 1024572-83-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a valuable scaffold for drug design, trifluoromethyl enhancing lipophilicity, methoxy contributing to solubility, and thiourea providing nucleophilic reactivity. Ongoing research efforts are expected to yield further insights into its therapeutic potential, paving the way for novel therapeutic interventions.